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Compound of Interest

Compound Name: 2-(Adamantan-2-yl)ethanamine

CAS No.: 59807-55-5

Cat. No.: B3427508

Get Quote

Technical Monograph: 2-(Adamantan-2-
yl)ethanamine
CAS Number: 59807-53-3 Synonyms: 2-(2-Adamantyl)ethylamine; 2-(Adamantan-2-yl)ethan-1-

amine Molecular Formula: C₁₂H₂₁N Molecular Weight: 179.30 g/mol

Executive Summary
2-(Adamantan-2-yl)ethanamine (CAS 59807-53-3) represents a critical structural divergence

from the classical 1-adamantyl pharmacophores (e.g., Amantadine, Rimantadine). While the 1-

substituted adamantanes have dominated antiviral and neuroprotective therapeutics for

decades, the 2-substituted isomer offers a distinct steric profile and lipophilic vector.

This guide details the physicochemical properties, synthesis logic, and pharmacological

potential of this compound.[1][2] Specifically, it highlights its utility as a scaffold for NMDA

receptor antagonists and 11β-HSD1 inhibitors, where the unique geometry of the 2-position

allows for refined binding pocket interactions that differ from the bridgehead-substituted

analogs.
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Chemical Architecture & Properties[2]
Structural Analysis
Unlike the bridgehead (1-position) substitution, which projects substituents along the axis of the

adamantane cage's C3 symmetry, the 2-position (secondary carbon) substitution projects the

ethylamine chain equatorially or axially relative to the local cyclohexane rings. This alters the

hydrodynamic volume and receptor fit of the molecule.

Lipophilicity: The adamantane cage provides high lipophilicity (logP ~3-4), ensuring rapid

Blood-Brain Barrier (BBB) penetration.

Basicity: The primary amine at the terminal ethyl chain functions as a cation at physiological

pH, critical for interacting with anionic residues (e.g., Asp/Glu) in ion channels (M2 protein) or

receptor binding sites (NMDA).[2]

Physicochemical Data Table[2]
Property Value Context

Boiling Point 248.5 ± 8.0 °C (760 Torr)
High thermal stability due to

cage structure.

Density 0.992 ± 0.06 g/cm³
Typical for adamantane

derivatives.

pKa (Predicted) ~10.5
Typical for primary aliphatic

amines.

Solubility

Soluble in organic solvents

(DCM, MeOH); forms salts in

water.[2]

Free base is lipophilic; HCl salt

is water-soluble.

Synthesis & Production Protocols
Retrosynthetic Logic
The synthesis of 2-substituted adamantanes is kinetically less favored than 1-substituted

analogs due to the stability of the 1-adamantyl carbocation. Therefore, direct alkylation is
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difficult.[2] The most robust route proceeds through 2-adamantanone, utilizing its carbonyl

reactivity to install the carbon chain before reduction.

Validated Synthesis Protocol
Objective: Synthesis of 2-(Adamantan-2-yl)ethanamine from 2-Adamantanone.

Phase 1: Olefination (Formation of Unsaturated Nitrile)[2]
Reagents: 2-Adamantanone, Diethyl cyanomethylphosphonate, NaH (or KOtBu), THF.[2]

Mechanism: Horner-Wadsworth-Emmons (HWE) reaction.

Protocol:

Suspend NaH (1.2 eq) in dry THF at 0°C.

Dropwise add Diethyl cyanomethylphosphonate (1.2 eq). Stir 30 min until clear.

Add 2-Adamantanone (1.0 eq) in THF.

Warm to RT and reflux for 4-6 hours.

Result: 2-(Adamantan-2-ylidene)acetonitrile.

Note: The exocyclic double bond is formed.

Phase 2: Global Reduction
Reagents: LiAlH₄ (Lithium Aluminum Hydride), anhydrous THF or 2-MeTHF.

Critical Insight: Standard catalytic hydrogenation (Pd/C) often fails to reduce the sterically

hindered tetrasubstituted double bond of the adamantylidene moiety efficiently.[2] LiAlH₄ at

reflux is required to reduce both the nitrile (to amine) and the alkene (to alkane) in a single

pot, or a stepwise reduction can be used.[2]

Protocol:

Charge a flask with LiAlH₄ (4.0 eq) in dry THF under Argon.
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Add 2-(Adamantan-2-ylidene)acetonitrile solution dropwise at 0°C.

Heat to reflux (65°C) for 8-12 hours. Crucial: High temperature is needed to force the

reduction of the steric double bond.

Quench (Fieser method): Add water, 15% NaOH, then water.[2]

Filter precipitate; dry organic layer over Na₂SO₄.

Purification: Distillation or conversion to HCl salt.

2-Adamantanone 2-(Adamantan-2-ylidene)
acetonitrile

HWE Reaction
(EtO)2P(O)CH2CN, NaH 2-(Adamantan-2-yl)

ethanamine

Global Reduction
LiAlH4, Reflux

(Reduces C=C and CN)

Click to download full resolution via product page

Figure 1: Synthetic pathway from 2-Adamantanone to the target amine via unsaturated nitrile

intermediate.[2]

Pharmacological Potential[1][2][3]
NMDA Receptor Antagonism
Research indicates that 2-adamantyl amines function as open-channel blockers of the NMDA

receptor, similar to Memantine but with altered kinetics.

Mechanism: The ammonium group binds deep within the channel pore (at the selectivity

filter), while the adamantane cage interacts with hydrophobic domains.[2]

Potency: Derivatives of 2-(adamantan-2-yl)ethanamine have shown IC₅₀ values in the low

micromolar range (~1-3 µM), comparable to Memantine, but often with different off-rates,

potentially reducing side effects (psychotomimetic effects).

Antiviral Activity (Influenza A)
The M2 ion channel of Influenza A is a classic target. While resistance to Amantadine (S31N

mutation) is widespread, the 2-substituted scaffold presents a different spatial volume.
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Hypothesis: The flexible ethyl linker allows the ammonium headgroup to orient differently in

the pore, potentially regaining potency against certain mutant strains resistant to rigid 1-

adamantyl drugs.

11β-HSD1 Inhibition
Derivatives of this amine have been identified as inhibitors of 11β-Hydroxysteroid

Dehydrogenase Type 1, a target for metabolic syndrome and type 2 diabetes. The lipophilic

cage occupies the substrate binding pocket, preventing cortisone-to-cortisol conversion.

Experimental Workflow: NMDA Calcium Flux Assay
To validate the biological activity of synthesized 2-(Adamantan-2-yl)ethanamine, a calcium

influx assay is the industry standard.

Cell Line: HEK293 cells stably expressing NR1/NR2B glutamate receptors.

Dye Loading: Load cells with Fluo-4 AM (calcium indicator) for 45 min at 37°C.

Pre-incubation: Add test compound (0.1 - 100 µM) to cells; incubate for 10 min.

Stimulation: Inject Glutamate (10 µM) and Glycine (10 µM).

Measurement: Monitor fluorescence intensity (Ex 488nm / Em 525nm) using a FLIPR

(Fluorometric Imaging Plate Reader).

Analysis: Calculate % inhibition relative to control (Memantine).
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Figure 2: Mechanism of action for NMDA receptor antagonism by the target compound.[2]

Safety & Handling (MSDS Highlights)
Hazards: Corrosive (Amine). Causes severe skin burns and eye damage.

Storage: Store under inert atmosphere (Argon/Nitrogen). The free amine absorbs CO₂ from

air to form carbamates.

PPE: Wear chemical-resistant gloves (Nitrile), goggles, and use a fume hood.

First Aid: In case of contact, rinse immediately with dilute acetic acid or copious water.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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